Isoxazolidines
Isosazolidines are a class of heterocyclic compounds characterized by the presence of an isoxazolidine ring, which consists of two nitrogen atoms and four carbon atoms. These molecules exhibit significant structural diversity due to their versatile ring system and can be found in both natural products and synthetic chemistry applications.
In pharmaceutical research, isoxazolidines are highly valuable as intermediates for synthesizing complex drugs. Their unique electronic and steric properties make them useful for modifying drug efficacy and improving bioavailability. Additionally, these compounds have been explored in the development of potential therapeutic agents due to their ability to act on various biological targets such as enzymes and receptors.
Isosazolidines are also crucial in materials science, where they can be used as monomers or cross-linking agents to create polymers with specific properties. Their structural features often allow for tailoring of mechanical strength, thermal stability, and chemical resistance, making them suitable for applications ranging from coatings to biomedical implants.
Overall, isoxazolidines represent a diverse and promising class of compounds with wide-ranging potential in both academic research and industrial applications.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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methyl 1,2-oxazolidine-5-carboxylate | 15166-59-3 | C5H9NO3 |
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N-cyclohexyl-4-hydroxy-1,2-oxazolidine-2-carboxamide | 344276-21-7 | |
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1,2-Oxazolidine-3-carbonitrile | 1936693-87-6 | C4H6N2O |
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(4S)-isoxazolidin-4-ol;hydrochloride | 338464-55-4 | C3H7NO2.HCl |
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4-methyl-1,2-oxazolidin-4-ol hydrochloride | 2172153-44-3 | C4H10ClNO2 |
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1,2-oxazolidin-4-ol hydrochloride | 82409-18-5 | C3H8ClNO2 |
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ethyl 1,2-oxazolidine-5-carboxylate | 36839-10-8 | C6H11NO3 |
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2-chloro-1-(1,2-oxazolidin-2-yl)ethan-1-one | 139734-56-8 | C5H8NO2Cl |
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1H-Pyrrolo[3,4-c]isoxazole, hexahydro- | 128740-33-0 | C21H27N2O3F3 |
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Isoxazolidine, 2-acetyl- | 115615-36-6 | C5H9NO2 |
Related Literature
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1. Front cover
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Micheal J. Maclean,Scott Walker,Tianfang Wang,Peter C. H. Eichinger,Patrick J. Sherman,John H. Bowie Org. Biomol. Chem., 2010,8, 371-377
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